Cas no 328233-15-4 (Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione)

• Product Name: Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione
• CAS No: 328233-15-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 3940084
• PubChem ID: 22660694
• Update Time: 2025-05-23

Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione
• Spiro[cyclohexane-1,1a(2)(3a(2)H)-furo[3,4-c]pyridine]-3a(2),4-dione
• DTXSID901190295
• 328233-15-4
• SCHEMBL6820764

• Inchi： 1S/C12H11NO3/c14-8-1-4-12(5-2-8)10-3-6-13-7-9(10)11(15)16-12/h3,6-7H,1-2,4-5H2
• InChI Key： GFFIMXODSIEIHQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2C21CCC(CC2)=O)=O

Computed Properties

• Exact Mass: 217.07389321Da
• Monoisotopic Mass: 217.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.3Ų

Additional information on Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione

Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione (CAS No. 328233-15-4): A Comprehensive Overview

Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione (CAS No. 328233-15-4) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to a class of spirocyclic compounds that exhibit a wide range of biological activities. The spirocyclic structure is characterized by the presence of two rings sharing a single atom, which in this case is a carbon atom. This structural feature imparts unique chemical and biological properties to the compound, making it a valuable candidate for various applications.

The chemical structure of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione consists of a cyclohexane ring fused with a furo[3,4-c]pyridine moiety through a spiro center. The presence of the dione functional group (C=O) at positions 3' and 4' further enhances its reactivity and potential biological activity. The compound's molecular formula is C₁₅H₁₂O₄N₂, and its molecular weight is approximately 276.26 g/mol.

Recent studies have highlighted the potential therapeutic applications of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and other inflammatory disorders.

Another promising application of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione is in the field of neuroprotection. Research has demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. In a study published in the Journal of Neurochemistry, it was found that Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione significantly reduced the levels of reactive oxygen species (ROS) in cultured neurons exposed to hydrogen peroxide. This neuroprotective effect could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione has also shown promise as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione may have potential as a novel therapeutic agent for cancer treatment.

The synthesis of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione has been extensively studied in recent years. One common synthetic route involves the reaction of cyclohexanone with furoic acid followed by cyclization to form the spirocyclic structure. The dione functional group can be introduced through subsequent oxidation steps. The synthetic process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The pharmacokinetic properties of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for its potential use as an orally administered therapeutic agent.

In conclusion, Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4-dione (CAS No. 328233-15-4) is a multifunctional compound with significant potential in various therapeutic areas. Its unique spirocyclic structure and functional groups contribute to its diverse biological activities, including anti-inflammatory, neuroprotective, and anticancer effects. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic applications. As new findings emerge, this compound may play a crucial role in the development of novel treatments for a range of diseases.